Cas no 1254966-66-9 (2-Oxa-6-azaspiro[3.3]heptane xoxalate)

• Product Name: 2-Oxa-6-azaspiro[3.3]heptane xoxalate
• CAS No: 1254966-66-9
• MF: C₇H₁₁NO₅
• MW: 189.165942430496
• MDL: MFCD11976178
• CID: 2621195
• PubChem ID: 53308464
• Update Time: 2025-06-13

2-Oxa-6-azaspiro[3.3]heptane xoxalate Chemical and Physical Properties

Names and Identifiers

• 2-Oxa-6-azaspiro[3.3]heptane ethanedioate (1:1)
• 2-Oxa-6-azaspiro[3.3]heptane xoxalate
• AKOS015837591
• SY008876
• 2-Oxa-6-azaspiro[3.3]heptaneOxalate(1:x)
• F2165-0031
• 2-oxa-6-aza-spiro[3.3]heptane oxalate salt
• KOUVDKDABFOPIG-UHFFFAOYSA-N
• BCP26304
• Oxalic acid--2-oxa-6-azaspiro[3.3]heptane (1/1)
• SY038460
• CS-B1362
• 2-oxa-6-azaspiro[3,3]heptane oxalic acid salt
• 2-OXA-6-AZASPIRO[3.3]HEPTANE OXALATE
• SB50747
• 2-OXA-6-AZASPIRO[3.3]HEPTANE, ETHANEDIOATE (1:1)
• DTXSID20693397
• 2-oxa-6-azaspiro[3,3]heptanes oxalic acid salt
• SCHEMBL247085
• C7H11NO5
• 1159599-99-1
• 2-oxa-6-aza-spiro[3.3]heptane oxalate
• 1254966-66-9
• 2-Oxa-6-azaspiro[3.3]heptane oxalic acid salt
• GS-3820
• 2-OXA-6-AZASPIRO[3.3]HEPTANE ETHANEDIOATE
• 2-oxa-6-azaspiro[3.3]heptane;oxalic acid
• DB-203476
• 2-Oxa-6-azaspiro[3.3]heptane oxalate(1:1)
• 2-oxa-6-azaspiro[3.3]heptane; oxalic acid
• 2-Oxa-6-azaspiro[3.3]heptane Oxalate(1:x)
• SB50699
• MFCD11976178
• 2-oxa-6-azaspiro[3.3]heptaneethanedioate
• 2-Oxa-6-azaspiro[3.3]heptane, ethanedioate
• PB34656

• MDL： MFCD11976178
• Inchi： 1S/C5H9NO.C2H2O4/c1-5(2-6-1)3-7-4-5;3-1(4)2(5)6/h6H,1-4H2;(H,3,4)(H,5,6)
• InChI Key： KOUVDKDABFOPIG-UHFFFAOYSA-N
• SMILES： O1CC2(C1)CNC2.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 189.06372245g/mol
• Monoisotopic Mass: 189.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-Oxa-6-azaspiro[3.3]heptane xoxalate

Research Brief on 2-Oxa-6-azaspiro[3.3]heptane Oxalate (CAS: 1254966-66-9): Recent Advances and Applications

2-Oxa-6-azaspiro[3.3]heptane oxalate (CAS: 1254966-66-9) is a structurally unique spirocyclic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a versatile scaffold for the development of novel therapeutics, particularly in the areas of central nervous system (CNS) disorders, oncology, and infectious diseases. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and emerging applications.

The spirocyclic framework of 2-Oxa-6-azaspiro[3.3]heptane oxalate offers distinct advantages in drug design, including enhanced metabolic stability, improved bioavailability, and the ability to modulate target selectivity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a key intermediate in the synthesis of gamma-aminobutyric acid (GABA) receptor modulators, which are being explored for the treatment of anxiety and epilepsy. The study reported a novel synthetic route that improved yield and purity, addressing previous challenges in large-scale production.

In oncology, 2-Oxa-6-azaspiro[3.3]heptane oxalate derivatives have shown promise as inhibitors of protein-protein interactions (PPIs) involved in cancer cell proliferation. A recent preprint on bioRxiv detailed the compound's role in disrupting the interaction between MDM2 and p53, a critical pathway in tumor suppression. The researchers utilized computational docking studies followed by in vitro assays to validate the compound's binding affinity and inhibitory effects, paving the way for further preclinical development.

Beyond its therapeutic potential, 2-Oxa-6-azaspiro[3.3]heptane oxalate has also been investigated for its utility in chemical biology tools. A 2024 publication in ACS Chemical Biology described its incorporation into photoaffinity probes for mapping ligand-receptor interactions in live cells. This application leverages the compound's stability under physiological conditions and its ability to form covalent bonds upon UV irradiation, providing insights into drug-target engagement dynamics.

Despite these advancements, challenges remain in optimizing the pharmacokinetic profile of 2-Oxa-6-azaspiro[3.3]heptane oxalate derivatives. A review in Drug Discovery Today (2023) emphasized the need for further structural modifications to reduce off-target effects and improve blood-brain barrier penetration for CNS applications. Ongoing research is exploring hybrid scaffolds that combine this spirocyclic motif with other privileged structures in medicinal chemistry.

In conclusion, 2-Oxa-6-azaspiro[3.3]heptane oxalate (CAS: 1254966-66-9) represents a promising platform for drug discovery, with recent studies underscoring its versatility across multiple therapeutic areas. Future directions include the development of targeted delivery systems and the exploration of its chiral derivatives for enantioselective interactions. As synthetic methodologies evolve, this compound is poised to play an increasingly important role in addressing unmet medical needs.